Cas no 1935916-99-6 (2,2-dimethyl-3-(3-methylpyridin-2-yl)propanal)

• Product Name: 2,2-dimethyl-3-(3-methylpyridin-2-yl)propanal
• CAS No: 1935916-99-6
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 5824952
• PubChem ID: 131143289
• Update Time: 2025-10-25

2,2-dimethyl-3-(3-methylpyridin-2-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinepropanal, α,α,3-trimethyl-
• 2,2-dimethyl-3-(3-methylpyridin-2-yl)propanal
• 1935916-99-6
• EN300-1622171

• Inchi： 1S/C11H15NO/c1-9-5-4-6-12-10(9)7-11(2,3)8-13/h4-6,8H,7H2,1-3H3
• InChI Key： CRTVJHHIFOLXQE-UHFFFAOYSA-N
• SMILES： C(C1N=CC=CC=1C)C(C)(C)C=O

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 30Ų

Experimental Properties

• Density: 0.992±0.06 g/cm3(Predicted)
• Boiling Point: 261.9±25.0 °C(Predicted)
• pka: 5.46±0.22(Predicted)

Additional information on 2,2-dimethyl-3-(3-methylpyridin-2-yl)propanal

Introduction to 2,2-Dimethyl-3-(3-Methylpyridin-2-Yl)Propanal (CAS No. 1935916-99-6)

2,2-Dimethyl-3-(3-methylpyridin-2-yl)propanal (CAS No. 1935916-99-6) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and material science. This compound belongs to the class of pyridine derivatives and exhibits interesting chemical properties due to its functional groups and molecular architecture.

The molecular structure of 2,2-dimethyl-3-(3-methylpyridin-2-yl)propanal consists of a pyridine ring substituted with a methyl group at the 3-position and an aldehyde group attached via a propyl chain at the 2-position. This arrangement imparts the compound with both aromatic and aliphatic characteristics, making it suitable for various applications in synthetic chemistry.

Recent studies have highlighted the potential of pyridine derivatives like this compound in drug discovery efforts. For instance, researchers have explored its role as a building block in the synthesis of bioactive molecules targeting specific enzymes or receptors. The aldehyde group in the molecule can undergo various reactions, such as condensation or oxidation, enabling the creation of complex structures with tailored functionalities.

In terms of synthesis, 2,2-dimethyl-3-(3-methylpyridin-2-yl)propanal can be prepared through a variety of methods, including Friedel-Crafts alkylation or directed metallation strategies. These methods allow for precise control over the substitution pattern on the pyridine ring, ensuring high yields and purity of the final product.

The compound's physical properties, such as its melting point and solubility, are critical factors in determining its suitability for different applications. Recent advancements in analytical techniques have enabled more accurate determination of these properties, contributing to better understanding and utilization of the compound.

One notable application of 2,2-dimethyl-3-(3-methylpyridin-2-yl)propanal is in the development of sensor materials for detecting specific chemical analytes. Its ability to form stable complexes with metal ions makes it a promising candidate for use in electrochemical sensors or optical sensing devices.

Moreover, this compound has shown potential in the field of agricultural chemistry, particularly as a component in plant growth regulators or pesticides. Its ability to interact with biological systems at molecular levels is being explored to develop eco-friendly solutions for crop protection.

From an environmental perspective, understanding the degradation pathways of CAS No. 1935916-99-6 is crucial for assessing its impact on ecosystems. Studies are ongoing to determine how this compound behaves under various environmental conditions and whether it poses any risks to aquatic life or soil health.

In conclusion, 2,2-dimethyl-3-(3-methylpyridin-2-y l)propanal (CAS No. 1935916 - 99 - 6) is a multifaceted organic compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers aiming to develop innovative solutions in chemistry and related fields.